2-ethoxy-4-{[3-(2-hydroxyethyl)-4-(2-methylbenzyl)-1-piperazinyl]methyl}phenol

• IUPAC Name: 2-ethoxy-4-[[3-(2-hydroxyethyl)-4-[(2-methylphenyl)methyl]piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C23H32N2O3/c1-3-28-23-14-19(8-9-22(23)27)15-24-11-12-25(21(17-24)10-13-26)16-20-7-5-4-6-18(20)2/h4-9,14,21,26-27H,3,10-13,15-17H2,1-2H3
• InChI Key: GJXVCLLHAAEGDU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CN2CCN(C(C2)CCO)CC3=CC=CC=C3C)O
• Molecular Formula: C23H32N2O3
• Molecular Weight: 384.5 g/mol

Description

2-ethoxy-4-{[3-(2-hydroxyethyl)-4-(2-methylbenzyl)-1-piperazinyl]methyl}phenol, also known as MP-10, is a synthetic compound that has been extensively studied for its potential applications in scientific research. MP-10 is a highly potent and selective agonist of the μ-opioid receptor, which is a key target for the treatment of pain and other neurological disorders.

Scientific Research Applications

2-ethoxy-4-{[3-(2-hydroxyethyl)-4-(2-methylbenzyl)-1-piperazinyl]methyl}phenol has been used extensively in scientific research to study the μ-opioid receptor and its role in pain management and addiction. In particular, 2-ethoxy-4-{[3-(2-hydroxyethyl)-4-(2-methylbenzyl)-1-piperazinyl]methyl}phenol has been shown to be highly potent and selective for the μ-opioid receptor, making it an ideal tool for studying the receptor's function. 2-ethoxy-4-{[3-(2-hydroxyethyl)-4-(2-methylbenzyl)-1-piperazinyl]methyl}phenol has also been used to investigate the pharmacokinetics and pharmacodynamics of opioid drugs, as well as their potential for abuse and addiction.

Mechanism of Action

2-ethoxy-4-{[3-(2-hydroxyethyl)-4-(2-methylbenzyl)-1-piperazinyl]methyl}phenol acts as an agonist of the μ-opioid receptor, which is a G protein-coupled receptor that is primarily located in the central nervous system. When 2-ethoxy-4-{[3-(2-hydroxyethyl)-4-(2-methylbenzyl)-1-piperazinyl]methyl}phenol binds to the μ-opioid receptor, it activates a series of intracellular signaling pathways that result in the inhibition of neurotransmitter release and the modulation of pain perception. 2-ethoxy-4-{[3-(2-hydroxyethyl)-4-(2-methylbenzyl)-1-piperazinyl]methyl}phenol is highly selective for the μ-opioid receptor and does not activate other opioid receptors, such as the δ-opioid receptor or the κ-opioid receptor.
Biochemical and Physiological Effects
2-ethoxy-4-{[3-(2-hydroxyethyl)-4-(2-methylbenzyl)-1-piperazinyl]methyl}phenol has a number of biochemical and physiological effects that are related to its activity as a μ-opioid receptor agonist. These effects include the inhibition of neurotransmitter release, the modulation of pain perception, and the activation of reward pathways in the brain. 2-ethoxy-4-{[3-(2-hydroxyethyl)-4-(2-methylbenzyl)-1-piperazinyl]methyl}phenol has also been shown to have anti-inflammatory and neuroprotective properties, which may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-ethoxy-4-{[3-(2-hydroxyethyl)-4-(2-methylbenzyl)-1-piperazinyl]methyl}phenol in lab experiments is its high potency and selectivity for the μ-opioid receptor. This makes it an ideal tool for studying the receptor's function and for investigating the pharmacokinetics and pharmacodynamics of opioid drugs. However, one of the main limitations of using 2-ethoxy-4-{[3-(2-hydroxyethyl)-4-(2-methylbenzyl)-1-piperazinyl]methyl}phenol is its complex synthesis method, which requires expertise in organic chemistry. Additionally, 2-ethoxy-4-{[3-(2-hydroxyethyl)-4-(2-methylbenzyl)-1-piperazinyl]methyl}phenol is a synthetic compound and may not accurately reflect the effects of naturally occurring opioids in the body.

Future Directions

There are a number of future directions for research on 2-ethoxy-4-{[3-(2-hydroxyethyl)-4-(2-methylbenzyl)-1-piperazinyl]methyl}phenol and its potential applications in scientific research. One area of focus is the development of new synthetic compounds that are more potent and selective than 2-ethoxy-4-{[3-(2-hydroxyethyl)-4-(2-methylbenzyl)-1-piperazinyl]methyl}phenol. Another area of focus is the investigation of the potential therapeutic applications of 2-ethoxy-4-{[3-(2-hydroxyethyl)-4-(2-methylbenzyl)-1-piperazinyl]methyl}phenol and other μ-opioid receptor agonists in the treatment of pain and other neurological disorders. Additionally, future research may focus on the development of new methods for synthesizing 2-ethoxy-4-{[3-(2-hydroxyethyl)-4-(2-methylbenzyl)-1-piperazinyl]methyl}phenol that are more efficient and cost-effective.

Synthesis Methods

2-ethoxy-4-{[3-(2-hydroxyethyl)-4-(2-methylbenzyl)-1-piperazinyl]methyl}phenol can be synthesized using a multi-step process that involves the condensation of 2-ethoxy-4-hydroxybenzaldehyde with 3-(2-hydroxyethyl)-4-(2-methylbenzyl)-1-piperazine. The resulting intermediate is then subjected to a series of reactions, including methylation and acetylation, to yield the final product. The synthesis of 2-ethoxy-4-{[3-(2-hydroxyethyl)-4-(2-methylbenzyl)-1-piperazinyl]methyl}phenol is challenging and requires expertise in organic chemistry.